5-Bromo-1-benzothiophen-2-amine hydrochloride

• IUPAC Name: 5-bromo-1-benzothiophen-2-amine;hydrochloride
• InChI: InChI=1S/C8H6BrNS.ClH/c9-6-1-2-7-5(3-6)4-8(10)11-7;/h1-4H,10H2;1H
• InChI Key: XSVYFPIDBUOTSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C=C(S2)N.Cl
• Molecular Formula: C8H7BrClNS
• Molecular Weight: 264.57 g/mol
• CAS No.: 2055841-97-7

Description

5-Bromo-1-benzothiophen-2-amine hydrochloride is a useful research compound. Its molecular formula is C8H7BrClNS and its molecular weight is 264.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

• 5-Bromo-1-benzothiophen-2-amine hydrochloride is used in the synthesis of various heterocyclic compounds. For instance, it is involved in the preparation of 2,3-dihydro-1H-[1]benzothieno[2,3-c]pyrroles and related aminomethylbenzo[b]thiophens, which have potential applications in organic chemistry and pharmaceuticals (Chapman, Clarke, Ewing, & Saraf, 1968).

Catalysis and Reaction Studies

• This chemical is also used in catalysis and reaction studies. For example, it has been involved in studies on selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex, indicating its role in fine-tuning chemical reactions for specific outcomes (Ji, Li, & Bunnelle, 2003).

Development of Fluorescent and Colorimetric Probes

• In the field of analytical chemistry, derivatives of this compound have been used to develop highly water-soluble fluorescent and colorimetric pH probes. These probes are useful for monitoring acidic and alkaline solutions, with applications in real-time pH sensing and intracellular pH imaging (Diana, Caruso, Tuzi, & Panunzi, 2020).

Pharmacological Research

• Despite the exclusion of drug use and dosage information, it's important to note that derivatives of this chemical have been studied for their potential antitumour activity. For example, certain benzothiophenes, including 5-bromo derivatives, have shown significant antitumour actions (Hellmann, Marshall, & Stayt, 1967).

Chemical Synthesis and Material Science

• In material science, this compound serves as a precursor for the synthesis of complex organic compounds and materials. This includes the formation of novel fused tricyclic heterocycles, which have a range of applications in material science and pharmaceuticals (Bazazan et al., 2013).